Cas no 5369-22-2 (Benzenamine,3-(2-phenylethyl)-)

• Product Name: Benzenamine,3-(2-phenylethyl)-
• CAS No: 5369-22-2
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 376737
• PubChem ID: 138472
• Update Time: 2025-04-19

Benzenamine,3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(2-phenylethyl)-
• 3-(2-phenylethyl)aniline
• 1-(3-Aminophenyl)-2-phenylethane
• 3-(2-Phenylethyl)aniline #
• BDBM50334275
• Aniline, m-phenethyl-
• SCHEMBL4302379
• 5369-22-2
• CHEMBL1739028
• 3-(2-Phenylethyl)Aniline Hydrochloride
• DTXSID00968454
• Benzenamine, 3-(2-phenylethyl)-
• CHEMBL1642682

• Inchi： 1S/C14H15N/c15-14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10,15H2
• InChI Key： VJPPMUFNJJMKGK-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.12055
• Monoisotopic Mass: 197.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3.5

Experimental Properties

• Density: 1.065
• Boiling Point: 323.7°Cat760mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.613
• PSA: 26.02